Cas no 1567921-73-6 ((1R)-1-(3-chloro-4-methoxyphenyl)ethan-1-ol)

(1R)-1-(3-Chloro-4-methoxyphenyl)ethan-1-ol is a chiral secondary alcohol featuring a chloro-methoxyphenyl substituent. Its stereospecific (R)-configuration makes it a valuable intermediate in asymmetric synthesis, particularly for pharmaceuticals and fine chemicals requiring high enantiomeric purity. The presence of both electron-donating (methoxy) and electron-withdrawing (chloro) groups on the aromatic ring enhances its utility in regioselective reactions. This compound is commonly employed in the preparation of bioactive molecules, including adrenergic receptor ligands and chiral auxiliaries. Its stability under standard conditions and compatibility with common organic transformations further contribute to its versatility in synthetic chemistry. The product is typically supplied with high chemical and optical purity, ensuring reproducibility in research and industrial applications.

(1R)-1-(3-chloro-4-methoxyphenyl)ethan-1-ol structure

1567921-73-6 structure

Product Name:(1R)-1-(3-chloro-4-methoxyphenyl)ethan-1-ol

CAS No:1567921-73-6

MF:C₉H₁₁ClO₂

MW:186.635442018509

CID:6419240

PubChem ID:51711969

Update Time:2025-08-04

(1R)-1-(3-chloro-4-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

- (1R)-1-(3-chloro-4-methoxyphenyl)ethan-1-ol
- (R)-1-(3-chloro-4-methoxyphenyl)ethan-1-ol
- EN300-1981873
- 1567921-73-6
- AKOS021076980
- Inchi： 1S/C9H11ClO2/c1-6(11)7-3-4-9(12-2)8(10)5-7/h3-6,11H,1-2H3/t6-/m1/s1
- InChI Key： NVMUIQOGSCVYJM-ZCFIWIBFSA-N
- SMILES： ClC1=C(C=CC(=C1)[C@@H](C)O)OC

Computed Properties

Exact Mass: 186.0447573g/mol
Monoisotopic Mass: 186.0447573g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 141
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 29.5Å²

(1R)-1-(3-chloro-4-methoxyphenyl)ethan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1981873-0.05g	(1R)-1-(3-chloro-4-methoxyphenyl)ethan-1-ol	1567921-73-6	0.05g	$468.0	2023-09-16
Enamine	EN300-1981873-0.1g	(1R)-1-(3-chloro-4-methoxyphenyl)ethan-1-ol	1567921-73-6	0.1g	$490.0	2023-09-16
Enamine	EN300-1981873-0.25g	(1R)-1-(3-chloro-4-methoxyphenyl)ethan-1-ol	1567921-73-6	0.25g	$513.0	2023-09-16
Enamine	EN300-1981873-0.5g	(1R)-1-(3-chloro-4-methoxyphenyl)ethan-1-ol	1567921-73-6	0.5g	$535.0	2023-09-16
Enamine	EN300-1981873-1.0g	(1R)-1-(3-chloro-4-methoxyphenyl)ethan-1-ol	1567921-73-6	1g	$943.0	2023-06-03
Enamine	EN300-1981873-2.5g	(1R)-1-(3-chloro-4-methoxyphenyl)ethan-1-ol	1567921-73-6	2.5g	$1089.0	2023-09-16
Enamine	EN300-1981873-5.0g	(1R)-1-(3-chloro-4-methoxyphenyl)ethan-1-ol	1567921-73-6	5g	$2732.0	2023-06-03
Enamine	EN300-1981873-10.0g	(1R)-1-(3-chloro-4-methoxyphenyl)ethan-1-ol	1567921-73-6	10g	$4052.0	2023-06-03
Enamine	EN300-1981873-1g	(1R)-1-(3-chloro-4-methoxyphenyl)ethan-1-ol	1567921-73-6	1g	$557.0	2023-09-16
Enamine	EN300-1981873-5g	(1R)-1-(3-chloro-4-methoxyphenyl)ethan-1-ol	1567921-73-6	5g	$1614.0	2023-09-16

(1R)-1-(3-chloro-4-methoxyphenyl)ethan-1-ol Related Literature

1. An AuNPs-functionalized AlGaN/GaN high electron mobility transistor sensor for ultrasensitive detection of TNT†

Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
2. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

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Additional information on (1R)-1-(3-chloro-4-methoxyphenyl)ethan-1-ol

Comprehensive Guide to (1R)-1-(3-chloro-4-methoxyphenyl)ethan-1-ol (CAS No. 1567921-73-6): Properties, Applications, and Market Insights

(1R)-1-(3-chloro-4-methoxyphenyl)ethan-1-ol (CAS No. 1567921-73-6) is a chiral aromatic alcohol with significant potential in pharmaceutical and fine chemical synthesis. This compound, characterized by its 3-chloro-4-methoxyphenyl moiety and (1R)-configuration, has garnered attention for its role as a key intermediate in the production of bioactive molecules. Researchers and industry professionals frequently search for details about its synthesis methods, optical purity, and industrial-scale applications, making it a trending topic in organic chemistry forums.

The molecular structure of (1R)-1-(3-chloro-4-methoxyphenyl)ethan-1-ol features a stereocenter at the 1-position, which is critical for its enantioselective interactions in biological systems. Recent studies highlight its utility in asymmetric synthesis, particularly for constructing chiral ligands and pharmaceutical precursors. With the growing demand for enantiopure compounds in drug development, this alcohol’s high stereochemical stability and derivatization versatility align perfectly with modern green chemistry initiatives.

One of the most searched questions about CAS No. 1567921-73-6 revolves around its scalable production. Current methodologies often employ biocatalytic reduction or transition-metal-catalyzed asymmetric hydrogenation of corresponding ketones. These processes are optimized for atom economy and low environmental impact—key concerns in sustainable manufacturing. Additionally, its solubility in organic solvents (e.g., ethanol, dichloromethane) and melting point range (typically 80–85°C) are frequently cited in technical datasheets.

In pharmaceutical applications, (1R)-1-(3-chloro-4-methoxyphenyl)ethan-1-ol serves as a building block for central nervous system (CNS) drugs and antiviral agents. Its 3-chloro-4-methoxy substitution pattern enhances binding affinity to certain biological targets, a feature explored in recent structure-activity relationship (SAR) studies. The compound’s low toxicity profile and compatibility with common coupling reactions further boost its adoption in medicinal chemistry.

Market analyses indicate rising demand for CAS No. 1567921-73-6, driven by the expansion of contract research organizations (CROs) and generic drug manufacturers. Suppliers emphasize batch-to-batch consistency and HPLC purity >98% to meet regulatory standards. SEO-optimized queries often include terms like "chiral alcohol supplier", "enantioselective synthesis guide", and "CAS 1567921-73-6 price trends", reflecting commercial and academic interest.

From an environmental perspective, the degradation pathway of (1R)-1-(3-chloro-4-methoxyphenyl)ethan-1-ol under aerobic conditions has been investigated to address wastewater treatment concerns. Its moderate biodegradability and low bioaccumulation potential comply with REACH and OECD guidelines, as noted in safety data sheets (SDS).

Future research directions for this compound may focus on continuous-flow synthesis and enzyme immobilization techniques to enhance productivity. As the industry shifts toward Industry 4.0 and AI-assisted molecular design, CAS No. 1567921-73-6 exemplifies how traditional intermediates adapt to cutting-edge technologies. Collaborative projects between academia and manufacturers are likely to unlock novel applications in catalysis and material science.